Cas no 7403-97-6 ( )

• Product Name: &nbsp
• CAS No: 7403-97-6
• MF: C₁₃H₂₂N₂NaO₃
• MW: 277.31515455246
• CID: 978933
• PubChem ID: 54601707
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• sodium,5-(3-methylbutyl)-5-(oxan-4-yl)imidazolidine-2,4-dione
• NSC403417
• NSC-403417
• 7403-97-6
• DTXSID70713195
• sodium;5-(3-methylbutyl)-5-(oxan-4-yl)imidazolidine-2,4-dione
•  

• Inchi： 1S/C13H22N2O3.Na/c1-9(2)3-6-13(10-4-7-18-8-5-10)11(16)14-12(17)15-13;/h9-10H,3-8H2,1-2H3,(H2,14,15,16,17);/q;+1
• InChI Key： HLIZOOYNXYOICL-UHFFFAOYSA-N
• SMILES： [Na+].O1CCC(CC1)C1(C(NC(N1)=O)=O)CCC(C)C

Computed Properties

• Exact Mass: 254.16316
• Monoisotopic Mass: 277.15281185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.101
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.488
• PSA: 67.43
• LogP: 2.08500